7-(azidomethyl)-1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 7-(azidomethyl)-1-ethyl-6-methylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C9H12N6/c1-3-14-4-5-15-9(14)8(6-11-13-10)7(2)12-15/h4-5H,3,6H2,1-2H3
• InChI Key: IURCDNURTHISCR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN2C1=C(C(=N2)C)CN=[N+]=[N-]
• Molecular Formula: C9H12N6
• Molecular Weight: 204.23 g/mol
• CAS No.: 2098140-13-5

Description

The compound “7-(azidomethyl)-1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazole” is a pyrazole derivative. Pyrazoles are compounds containing a five-member aromatic ring with two nitrogen atoms.

Scientific Research Applications

Synthesis and Crystal Structure

The compound 7-(azidomethyl)-1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazole has been a subject of interest in the synthesis and crystal structure analysis. One study detailed the synthesis and structural characterization of a similar compound, 7-ethoxycarbonyl-2-methyl-6-methylthio-1H-imidazo[1,2-b]-pyrazole. This compound was structurally characterized by IR, 1H NMR, and single-crystal X-ray diffraction, indicating its potential in further scientific applications (Li et al., 2009).

Synthesis via Intermolecular Reactions

Intermolecular reactions have been utilized to synthesize derivatives of imidazo[1,2-b]pyrazole. One study demonstrated the synthesis of pyrazolo[1,5-a]pyrimidine and imidazo[1,2-b]pyrazole derivatives through an intermolecular aza-Wittig reaction, showcasing the versatility of these compounds in chemical synthesis (M. Barsy & Eman A. El-Rady, 2006).

Tautomeric Structure Analysis

Investigations into the tautomeric structures of imidazo[1,2-b]pyrazole derivatives have been conducted, with studies synthesizing 3,7-bis(arylazo)-6-methyl-2-phenyl-1H-imidazo[1,2-b]pyrazoles and analyzing their tautomeric structures in both ground and excited states. This research highlights the compound's significance in understanding chemical structures and behaviors (A. S. Shawali et al., 2008).

Green Synthesis and Biological Activity

Green synthesis approaches have been applied to the synthesis of imidazo[1,2-b]pyrazole derivatives, focusing on environmental sustainability and efficiency. For instance, a study on the green synthesis of N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives highlighted the compound's potential antimicrobial activity, suggesting its application in medical and environmental sciences (B. Jyothi & N. Madhavi, 2019).

Mechanism of Action

Target of Action

Pyrazole derivatives, which include this compound, have been found to interact with a variety of targets, including estrogen receptor alpha, estrogen receptor beta, and alcohol dehydrogenase 1c .

Mode of Action

It’s known that pyrazole derivatives can interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Pyrazole derivatives are known to influence a wide range of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Pyrazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Biochemical Analysis

Biochemical Properties

7-(azidomethyl)-1-ethyl-6-methyl-1H-imidazo[1,2-b]pyrazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or modulation of the enzyme’s activity .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the MAPK/ERK signaling pathway, which is essential for cell proliferation and differentiation. Additionally, this compound can alter the expression of genes involved in apoptosis and cell cycle regulation.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, it can inhibit the activity of certain kinases by binding to their ATP-binding sites, thereby preventing phosphorylation events crucial for signal transduction . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions but can degrade under others, leading to a decrease in its efficacy . Long-term exposure to this compound in vitro has been associated with alterations in cellular metabolism and gene expression profiles .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as anti-inflammatory or anticancer activities . At higher doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s efficacy plateaus or diminishes beyond a certain dosage .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s and transferases, which facilitate its biotransformation . These interactions can lead to the formation of metabolites that may have distinct biological activities or toxicities .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. For example, it can be transported across cell membranes by ABC transporters and localized within specific cellular compartments . The compound’s distribution is influenced by its physicochemical properties, such as solubility and lipophilicity .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, the compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism .